Cas no 89705-19-1 (Inosine, 6-S-(4-aminophenyl)-6-thio-)

89705-19-1 structure
Product name:Inosine, 6-S-(4-aminophenyl)-6-thio-
Inosine, 6-S-(4-aminophenyl)-6-thio- Chemical and Physical Properties
Names and Identifiers
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- Inosine, 6-S-(4-aminophenyl)-6-thio-
- 89705-19-1
- (2R,3R,4S,5R)-2-(6-((4-Aminophenyl)thio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
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- Inchi: InChI=1S/C16H17N5O4S/c17-8-1-3-9(4-2-8)26-15-11-14(18-6-19-15)21(7-20-11)16-13(24)12(23)10(5-22)25-16/h1-4,6-7,10,12-13,16,22-24H,5,17H2/t10-,12-,13-,16-/m1/s1
- InChI Key: ISZOTXLTBIFPIS-XNIJJKJLSA-N
- SMILES: C1=CC(=CC=C1N)SC2=NC=NC3=C2N=CN3C4C(C(C(O4)CO)O)O
Computed Properties
- Exact Mass: 375.10012521g/mol
- Monoisotopic Mass: 375.10012521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 165Ų
Inosine, 6-S-(4-aminophenyl)-6-thio- Related Literature
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Jingchao Zhang,Fei Xu,Yang Hong,Qingang Xiong,Jianming Pan RSC Adv., 2015,5, 89415-89426
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Zhifu Liu,Lichao Wang,Zhe Zhao J. Mater. Chem. A, 2016,4, 13155-13165
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Jien Wu,Hai-Bao Zhang,Jin-Ling Xu,Russell J. Cox,Thomas J. Simpson,Lian-Hui Zhang Chem. Commun., 2010,46, 333-335
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Huaping Liao,Hongmin Wang,Huimin Ding,Xiangshi Meng,Hai Xu,Baoshan Wang,Xinping Ai,Cheng Wang J. Mater. Chem. A, 2016,4, 7416-7421
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